![molecular formula C13H16N2O B145267 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole CAS No. 126718-20-5](/img/structure/B145267.png)
8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole
Overview
Description
8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole is a chemical compound with the molecular formula C13H16N2O and a molecular mass of 216.28 . It is a complex molecule that contains a total of 34 bonds, including 18 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 10 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 2 nine-membered rings, 1 secondary amine (aliphatic), 1 ether (aromatic), and 1 Pyrrole .
Synthesis Analysis
The synthesis of 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole involves complex chemical reactions. One approach involves the Ugi reaction of (E)-cinnamaldehyde derivatives, 2-chloroaniline, indole-2-carboxylic acid and different isocyanides to prepare bis-amides . This is followed by an intramolecular indole N–H alkylation of the novel bis-amide Ugi-adducts .Molecular Structure Analysis
The molecular structure of 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole is complex, with a total of 34 bonds. It includes 18 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 10 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 2 nine-membered rings, 1 secondary amine (aliphatic), 1 ether (aromatic), and 1 Pyrrole .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole are complex and involve multiple steps. The Ugi reaction of (E)-cinnamaldehyde derivatives, 2-chloroaniline, indole-2-carboxylic acid and different isocyanides results in the formation of bis-amides . This is followed by an intramolecular indole N–H alkylation of the novel bis-amide Ugi-adducts .Physical And Chemical Properties Analysis
8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole is a white powder with a melting point of 129–132 °C . Its FT-IR (KBr) values are as follows: νmax = 3334, 3060, 2928, 2854, 1726, 1687, 1546, 1491, 1421, 1255, 1101, 1018, 824, 667 cm −1 . Its 1 H-NMR (400 MHz, DMSO-d 6) and 13 C-NMR (100 MHz, DMSO-d 6) values are also provided .properties
IUPAC Name |
8-ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c1-2-16-12-3-4-13-10(8-12)7-11-9-14-5-6-15(11)13/h3-4,7-8,14H,2,5-6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAIYMBIBZPDZLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N3CCNCC3=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101238831 |
Source
|
| Record name | 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101238831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole | |
CAS RN |
126718-20-5 |
Source
|
| Record name | 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=126718-20-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101238831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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